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Compound of Interest

Compound Name: Go6976

Cat. No.: B1671985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Go06976 is a potent and selective inhibitor of protein kinase C (PKC) isoforms that are
dependent on calcium.[1][2][3] It is a valuable tool for studying cellular signaling pathways
regulated by PKC. Specifically, Go6976 shows high selectivity for PKCa and PKCB1 isozymes
with 1C50 values in the low nanomolar range (2.3 nM and 6.2 nM, respectively).[2][3][4]
Conversely, it demonstrates weak to no inhibitory activity against calcium-independent PKC
isoforms such as 9, €, and ¢.[2][3] In addition to its effects on PKC, Go6976 has been reported
to inhibit other kinases including JAK2, FIt3, TrkA, and TrkB.[1][2][4] These application notes
provide a detailed protocol for the preparation, storage, and handling of Go6976 stock
solutions for use in research settings.

Product Information and Specifications

A summary of the key quantitative data for Go6976 is presented in the table below for easy
reference.
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Parameter Value Citations
Molecular Weight 378.43 g/mol [2][5][6]
Molecular Formula C24H18N4O [3114]

Off-white to solid lyophilized

Appearance [3114]
powder

Primary Target(s) PKCa, PKCp1 [1112114]
PKCa: 2.3 nM, PKCB1: 6.2

ICso0 Values [1112114]

nM, Rat Brain PKC: 7.9 nM

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1]14](51[7]

Solubility in DMSO

Up to 45.0 mg/mL (118.9 mM)

[1]5]

Solubility in Water

Insoluble / Very Poorly Soluble
(~1-5 M)

[1]14]

Solubility in Ethanol

Insoluble

[1]14]

Experimental Protocols

Materials Required

Go06976 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions
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e Go06976 is a potent bioactive compound. Handle with care, avoiding contact with skin and
eyes.

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

o Perform all weighing and reconstitution steps in a well-ventilated area or a chemical fume
hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Preparation of a 10 mM Go06976 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for laboratory experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of Go6976 can be calculated using its
molecular weight (MW = 378.43 g/mol ).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x MW ( g/mol ) / 1000
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) =1 mL x 10 mM x 378.43 g/mol / 1000 = 3.7843 mg

Step-by-Step Procedure:

o Weighing: Carefully weigh out the calculated amount of Go6976 powder using a precision
balance. For example, weigh 3.78 mg to make 1 mL of a 10 mM solution.

¢ Solubilization: Add the weighed Go6976 powder to a sterile microcentrifuge tube. Add the
corresponding volume of high-purity DMSO to the tube.

» Dissolving: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. Gentle warming to 37°C or brief sonication can aid in dissolution if
necessary.[5][8] Visually inspect the solution to ensure there are no visible particulates.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.targetmol.com/compound/Go6976
https://www.glpbio.com/go-6976.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[4][5][7] The volume
of the aliquots should be based on the typical experimental needs.

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent.

Storage and Stability

Proper storage is critical to maintain the activity of the Go6976 stock solution.

o Long-term Storage: Store the aliquoted stock solution at -80°C for optimal stability, where it
can be kept for a year or more.[5] Alternatively, storage at -20°C is suitable for shorter
periods, typically ranging from 1 to 6 months.[4][7][8]

o Protection from Light: Protect the solution from light to prevent photodegradation.[4]

o Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to the degradation of
the compound.[4][5][7]

Visualization of Pathways and Workflows
Signaling Pathway Inhibition by Go6976

Go06976 primarily targets the conventional Protein Kinase C (PKC) pathway. Upon activation by
diacylglycerol (DAG) and intracellular calcium (Ca2*), conventional PKCs (like PKCa and
PKCp) phosphorylate a wide range of downstream substrates, leading to various cellular
responses. Go6976 acts as an ATP-competitive inhibitor, blocking this phosphorylation step.
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Caption: Go6976 inhibits Ca2*-dependent PKC signaling.

General Experimental Workflow Using Go6976

The following diagram illustrates a typical workflow for investigating the effect of Go6976 on a
specific cellular process, such as analyzing the phosphorylation status of a downstream target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Go6976 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671985#how-to-prepare-go6976-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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